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For Researchers, Scientists, and Drug Development Professionals

Foreword

The pursuit of novel diagnostic and therapeutic agents in medical science necessitates a deep
understanding of the available tools. Among the vast array of radionuclides, the positron-
emitting isotope lodine-120 (12°]) presents a unique set of characteristics that warrant
consideration for specialized applications in positron emission tomography (PET) imaging. With
a half-life of approximately 81.6 minutes, 12°| occupies a temporal niche between the very
short-lived PET isotopes like Carbon-11 and the longer-lived lodine-124. This technical guide
provides an in-depth exploration of the availability, production, and experimental considerations
for researchers and drug development professionals interested in harnessing the potential of
lodine-120.

Understanding lodine-120: Properties and Rationale
for Use

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1201904#bc-rfq
https://www.benchchem.com/product/b1201904/docs?utm_src=pdf-body#navigating-the-isotope-landscape-a-technical-guide-to-iodine-120
https://www.benchchem.com/product/b1201904/docs?utm_src=pdf-body#navigating-the-isotope-landscape-a-technical-guide-to-iodine-120
https://www.benchchem.com/product/b1201904/docs?utm_src=pdf-body#navigating-the-isotope-landscape-a-technical-guide-to-iodine-120
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201904?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

lodine-120 is a non-pure positron-emitting isotope that decays via positron emission (3+) and
electron capture to Tellurium-120.[1][2] Its short half-life presents both challenges and
opportunities. While it precludes commercial distribution and necessitates on-site or near-site
production, it also allows for dynamic imaging studies with rapid clearance of background
radiation, potentially offering a favorable radiation dose profile for certain applications
compared to longer-lived isotopes.

The primary rationale for considering 12°l lies in its potential as a short-lived alternative to
lodine-124 for PET imaging.[1] It possesses a higher positron abundance than 1241, which could
translate to improved image quality in specific contexts.

ble 1: Nucl | Physical s of lodine-12¢

Property Value

Half-life (T%%) 81.6 + 0.2 minutes[1][2]

Decay Mode B+ (positron emission), EC (electron capture)[2]
Daughter Isotope 120Te (Tellurium-120)[2]

Positron Abundance ~56%][1]

Maximum Positron Energy 4.0 MeV[1]

Primary Gamma Emissions Not prominently used for imaging

Atomic Number (2) 53[2]

Mass Number (A) 120[2]

Availability and "Suppliers": A Paradigm of On-
Demand Production

Due to its rapid decay, lodine-120 is not commercially available from traditional radioisotope
suppliers. Its provision is intrinsically linked to the capability of producing it on-demand.
Therefore, the "suppliers” of lodine-120 are, in practice, research institutions and medical
centers equipped with a medical cyclotron.
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The production of 1291 js typically achieved via the 12°Te(p,n)12°l nuclear reaction.[1] This

process involves bombarding a target made of highly enriched Tellurium-120 (*2°Te) with

protons accelerated by a cyclotron.

Table 2: Comparison of Medically Relevant lodine

Isotopes
) ) Production o
Isotope Half-life Primary Use Availability
Method
On-demand at
] ) PET Imaging Cyclotron: specialized
lodine-120 81.6 minutes
(Research) 120Tg(p,Nn)t29| cyclotron
facilities
Commercially
lodine-123 13.2 hours SPECT Imaging Cyclotron available from
various suppliers
Commercially
) PET Imaging, available from
lodine-124 4.2 days ) Cyclotron o
Dosimetry specialized
suppliers
Radioimmunoass Commercially
lodine-125 59.4 days ays, Reactor available from
Brachytherapy various suppliers
o Commercially
] Therapy, SPECT  Reactor (Fission ]
lodine-131 8.0 days available from

Imaging

product)

various suppliers

Identifying a Production Partner: Researchers interested in utilizing lodine-120 should identify

and collaborate with cyclotron facilities that have experience in producing non-standard PET

isotopes. Key considerations when approaching a potential production facility include:

e Cyclotron Energy: A cyclotron capable of delivering protons with sufficient energy to induce

the (p,n) reaction on 12°Te is required.
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o Targetry and Radiochemistry Expertise: The facility must have the necessary equipment and
expertise for the fabrication of enriched tellurium targets and the subsequent radiochemical
separation of 129],

o Proximity and Logistics: Given the short half-life, the production facility must be in close
proximity to the research laboratory or imaging center to allow for timely transport and use of
the isotope.

Experimental Protocols: From Production to
Application

The following sections outline the key experimental methodologies for the production and use
of lodine-120, based on established research practices.

Production of lodine-120

The production of lodine-120 involves several critical steps, from target preparation to
radiochemical purification.

Methodology for 12°Te(p,n)2°l Production:
» Target Preparation:

o Highly enriched 12°Te (typically as TeO2) is used as the target material to minimize the
production of isotopic impurities.

o The 12°TeQ: is deposited onto a suitable backing material, such as a platinum or aluminum
disc, capable of withstanding the heat generated during irradiation. This can be achieved
through methods like melting or pressing the tellurium oxide into a shallow groove on the
target holder.

e Cyclotron Irradiation:
o The prepared target is mounted in a solid target station of a medical cyclotron.

o The target is irradiated with a proton beam of a specific energy and current. The optimal
proton energy for the 12°Te(p,n) reaction needs to be carefully selected to maximize the
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yield of 12°] while minimizing the production of longer-lived iodine isotopes.

e Radiochemical Separation:
o Following irradiation, the target is transferred to a hot cell for radiochemical processing.

o A common method for separating 12°I from the tellurium target is dry distillation
(thermochromatography). The irradiated target is heated to a high temperature (around
750°C), causing the more volatile iodine to be released from the tellurium oxide matrix.

o The vaporized 12| is then trapped in a cooled collection vessel, typically containing a dilute
solution of sodium hydroxide or sodium thiosulfate to convert it to a non-volatile iodide
form (Nat29|).

Logical Workflow for lodine-120 Production
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Caption: Workflow for the production of lodine-120.

Radiolabeling with lodine-120
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The purified Na'2°| can be used to label a wide variety of molecules for PET imaging studies.
The principles of radioiodination are well-established, and many of the techniques used for
other iodine isotopes can be adapted for 12°|, with careful consideration of the shorter reaction
times required due to its rapid decay.

General Protocol for Electrophilic Radioiodination:

This is a common method for labeling molecules containing activated aromatic rings (e.g.,
tyrosine residues in peptides and proteins).

Preparation of the Labeling Precursor: The molecule to be labeled (substrate) is dissolved in
a suitable buffer.

Oxidation of lodide: The Na!2°l is mixed with a mild oxidizing agent to convert the iodide (1)
to an electrophilic iodine species (e.g., I"). Common oxidizing agents include Chloramine-T,
lodo-Gen®, or lactoperoxidase.

Labeling Reaction: The activated iodine species is then added to the solution containing the
substrate. The electrophilic iodine reacts with the activated aromatic ring of the substrate.
The reaction is typically allowed to proceed for a short period (e.g., 5-15 minutes) at room
temperature or slightly elevated temperatures.

Quenching the Reaction: The reaction is stopped by the addition of a reducing agent, such
as sodium metabisulfite, to reduce any unreacted oxidizing agent.

Purification of the Labeled Product: The radiolabeled product is separated from unreacted
120] and other reaction components using techniques such as high-performance liquid
chromatography (HPLC) or solid-phase extraction (SPE) cartridges.

Signaling Pathway of Electrophilic Aromatic Substitution for Radioiodination
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Caption: Simplified pathway of electrophilic radioiodination.

Applications and Future Directions

The primary application of lodine-120 is in preclinical and potentially clinical PET imaging. Its
short half-life makes it suitable for studying rapid biological processes. For example, it could be
used to label small molecules or peptides that exhibit fast pharmacokinetics.

Potential Research Areas:

o Receptor Imaging: Labeling ligands to study receptor density and occupancy in the brain or
other organs.

o Enzyme Kinetics: Developing radiotracers to visualize and quantify enzyme activity in vivo.

» Drug Development: Evaluating the pharmacokinetics and biodistribution of new drug
candidates.
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o Comparison with other Isotopes: Further studies are needed to clearly define the advantages
and disadvantages of 12°| compared to 12| and other PET isotopes for specific imaging tasks.

Conclusion

lodine-120 is a specialized PET radionuclide that, despite its logistical challenges due to a
short half-life, offers unique opportunities for dynamic molecular imaging. Its availability is not a
matter of procurement from a catalogue but rather a collaborative effort with a cyclotron facility
capable of its on-demand production. For research teams with access to such facilities and the
requisite expertise in radiochemistry, 12°| can be a valuable tool to investigate biological
processes on a timescale that is not readily accessible with other iodine isotopes. As the
demand for more sophisticated molecular imaging agents grows, the exploration of less
common but potentially advantageous radionuclides like lodine-120 will continue to be an
important frontier in nuclear medicine and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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